Cas no 2138380-44-4 (5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid)

• Product Name: 5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid
• CAS No: 2138380-44-4
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 5841848
• PubChem ID: 154578271
• Update Time: 2024-01-04

5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-methylbicyclo[4.2.0]octa-1(6),2,4-triene -7-carboxylic acid
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, 5-chloro-7-methyl-
• 5-chloro-7-methylbicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid
• 5-chloro-7-methylbicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• 5-Chloro-7-methylbicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid
• 2138380-44-4
• EN300-1165347

• Inchi： 1S/C10H9ClO2/c1-10(9(12)13)5-6-3-2-4-7(11)8(6)10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： ULOAQBZRCQYMSN-UHFFFAOYSA-N
• SMILES： C12C(C(C)(C(O)=O)C1)=C(Cl)C=CC=2

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±42.0 °C(Predicted)
• pka: 3.94±0.20(Predicted)